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Compound of Interest

Compound Name: 2-Amino-3-bromoquinolin-7-ol

Cat. No.: B13901562

Get Quote

Executive Directive
Do not dispose of 2-Amino-3-bromoquinolin-7-ol down the drain or in general trash.

This compound is a halogenated aromatic heterocycle. It requires strict segregation into

Halogenated Waste streams. Its amphoteric nature (containing both a basic amine and an

acidic phenol group) dictates specific compatibility checks to prevent polymerization or heat

generation in waste containers.

Chemical Profile & Hazard Characterization
To ensure safety, you must understand the "Why" behind the protocol. This compound is not

just "organic waste"; it is a multi-functional intermediate with specific reactivities.
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Feature Chemical Moiety Operational Hazard
Disposal
Implication

Halogenation Bromine (-Br) at C3
Toxic combustion

byproducts (HBr).[1]

MANDATORY: Must

go to high-temp

incineration with

scrubbers. Never mix

with non-halogenated

solvents (increases

disposal cost 10x).

Basicity Amino (-NH₂) at C2

Reacts with strong

acids; potential for

NOx generation.[1]

DO NOT MIX with

oxidizing acids (e.g.,

Nitric Acid) to avoid

exothermic runaway.

Acidity Hydroxyl (-OH) at C7
Weakly acidic

(Phenolic).[1]

Increases solubility in

basic aqueous waste,

potentially mobilizing

the toxin if not

segregated.

Core Quinoline Ring
Aquatic toxicity; DNA

intercalation potential.

Zero-discharge policy.

All rinsate must be

collected.

CAS Number: 2086769-19-7 (or analog class) Waste Classification: Halogenated Organic /

Irritant / Toxic

Pre-Disposal Stabilization (The Self-Validating
System)
Before moving waste to the central accumulation area, perform this Self-Validating

Compatibility Check. This ensures your waste container does not become a pressure vessel.

Protocol: The "Watch Glass" Test
Perform this only if mixing the compound with other waste solvents.
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Isolate: Place 1 mL of your current waste solvent stream in a watch glass inside a fume

hood.

Add: Add ~50 mg of 2-Amino-3-bromoquinolin-7-ol.

Observe: Wait 5 minutes.

Bubbling/Fuming?STOP. Incompatible. Dispose of as solid waste only.

Color Change (Darkening)? Oxidation occurring. Segregate immediately.

No Reaction? Proceed to liquid disposal.

Step-by-Step Disposal Procedures
Scenario A: Solid Waste (Pure Compound or
Contaminated Solids)
Best for: Expired shelf stock, contaminated gloves, spill cleanup debris.[1]

Containment: Place the solid material in a clear, wide-mouth polyethylene (HDPE) or glass

jar.

Bagging: Double-bag the jar in 4-mil clear polyethylene bags.

Labeling: Apply a hazardous waste label.

Constituents: "2-Amino-3-bromoquinolin-7-ol (Solid)"

Hazard Checkbox: Toxic, Irritant.[2]

Segregation: Deposit in the Solid Halogenated Waste drum.

Scenario B: Liquid Waste (Mother Liquor / HPLC
Effluent)
Best for: Reaction mixtures dissolved in DCM, Chloroform, or Methanol.[1]
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pH Check: Ensure the waste solution is between pH 4 and 10.

Why? Extreme pH can degrade the container or catalyze reactions with other halogenated

wastes.

Solvent Compatibility: Ensure the carrier solvent is compatible with the Halogenated Waste

stream (e.g., Dichloromethane, Chloroform).

Critical: If dissolved in Acetone/Ethanol, it still goes into Halogenated Waste because of

the bromine content.

Transfer: Pour into the Halogenated Solvent Carboy (typically yellow or red safety cans).

Log: Record the volume and concentration on the carboy log sheet immediately.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logical flow for disposing of this compound, ensuring no

critical decision points are missed.
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Waste: 2-Amino-3-bromoquinolin-7-ol

Physical State?

Solid / Debris Liquid / Solution

Double-Bagged
HDPE Jar

Is Solvent Halogenated?

HALOGENATED WASTE STREAM
(Incineration w/ Scrubbers)

Yes (e.g., DCM) No (e.g., MeOH)

Direct Pour Tag as
Halogenated Mix

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Amino-3-bromoquinolin-7-ol. Note that even non-

halogenated solvents must enter the Halogenated stream once contaminated with this

compound.

Regulatory & Compliance (US Focus)
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Failure to classify this waste properly can result in fines under RCRA (Resource Conservation

and Recovery Act).

EPA Waste Code: While this specific CAS is not P-listed or U-listed, it defaults to

Characteristic Hazardous Waste due to toxicity and halogen content.

Halogen Rule: If the total halogen concentration in a waste stream exceeds 1,000 ppm, the

EPA presumes it is a hazardous halogenated waste (40 CFR 279.10).

Labeling Requirement: The label must explicitly state "Contains Halogens" to alert the

disposal facility to use appropriate incineration chambers (preventing acid rain formation

from HBr).

Emergency Contingencies
Spill (Solid): Dampen with water to prevent dust. Sweep up carefully avoiding aerosolization.

Place in a jar as described in Scenario A.

Spill (Liquid): Absorb with vermiculite or sand. Do not use paper towels if the solvent is an

oxidizer. Dispose of absorbent as Solid Halogenated Waste.

Exposure:

Eye Contact: Rinse for 15 minutes. The bromo-quinoline moiety is a severe eye irritant.[1]

[2][3][4][5]

Skin Contact: Wash with soap and water.[3][4][5][6] The lipophilic nature of the quinoline

ring allows for dermal absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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